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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical compounds are
critical components of this responsibility. This document provides essential safety and logistical
information for the proper disposal of NC 2300, also known as Axon 2300 (Dordaviprone), to
ensure operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards
associated with NC 2300. This compound may be harmful if inhaled, ingested, or absorbed
through the skin, and it can cause irritation to the eyes, mucous membranes, upper respiratory
system, and skin.[1] The toxicological properties of this compound have not been fully
investigated.[1]

Personal Protective Equipment (PPE):

When handling NC 2300, always use appropriate personal protective equipment:

» Respiratory Protection: Use in a chemical fume hood with an independent air supply.[1]
e Hand and Body Protection: Wear chemical-resistant gloves and a lab coat.[1]

o Eye Protection: Use appropriate safety glasses.[1]
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Spill and Exposure Procedures

In the event of a spill or accidental exposure, follow these procedures immediately:

Scenario Procedure

For dry material, vacuum or sweep it up and
place it in a suitable container for disposal,
avoiding dust creation. For solutions, absorb

Spill with a finely-powdered liquid-binding material.
After removal, ventilate the area and
decontaminate surfaces and equipment with
alcohol.[1]

Wash the affected area with copious amounts of
Skin Contact water for at least 15 minutes and remove

contaminated clothing.[1]

Immediately flush eyes with copious amounts of
Eye Contact )
water for at least 15 minutes.[1]

Move the individual to an area with fresh air and

monitor their breathing. If breathing becomes

Inhalation o o )
difficult, administer oxygen. If breathing stops,
provide artificial respiration.[1]

Ingestion Seek immediate medical attention.

Disposal Protocol for NC 2300

The disposal of NC 2300 must be conducted in accordance with local, state, and federal
regulations.[1] Treat this compound as potentially toxic.[1]

Step-by-Step Disposal Workflow:

The following diagram outlines the general procedure for the disposal of NC 2300 waste.
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Preparation

Start: NC 2300 Waste Generated

l

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Contajnment

y

Place waste in a
properly sealed, labeled container

'

Ensure spill kit is accessible

Disgosal

Consult local, state, and
federal disposal regulations

'

Transfer to authorized
hazardous waste handler

'

End: Waste Disposed

Click to download full resolution via product page
NC 2300 Disposal Workflow

Chemical and Physical Properties
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A summary of the key physical and chemical properties of Axon 2300 (Dordaviprone) is
provided below for reference during handling and disposal.

Property Value
Molecular Formula C24H26N40
Molecular Weight 386.49
Appearance Off-white solid
Purity 99.1%
Solubility in Water 0.0 mg/mL
Melting Point 132-133°C

- Stable under recommended storage conditions.
Stability ] o
Avoid strong oxidizing agents.

May emit toxic gases such as carbon monoxide
(CO), carbon dioxide (CO2), hydrochloric acid

(HCI), and nitrogen oxides upon thermal

Hazardous Combustion Products

decomposition.[1]

Data sourced from the Axon 2300 Safety Data Sheet.[1]

By adhering to these safety protocols and disposal procedures, laboratory professionals can
mitigate risks and ensure the safe management of NC 2300, fostering a secure research
environment. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for NC 2300]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682202#nc-2300-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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